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This technical guide provides an in-depth overview of 1-heptadecanoyl-2-(9Z-hexadecenoyl)-
sn-glycero-3-phosphoethanolamine-d5 (17:0-16:1 PE-d5), a deuterated
phosphatidylethanolamine. It is intended for researchers, scientists, and drug development
professionals utilizing mass spectrometry-based lipidomics. This document details its primary
application as an internal standard, supplier information, and a representative experimental
protocol for its use in quantitative lipid analysis.

Introduction to 17:0-16:1 PE-d5

17:0-16:1 PE-d5 is a high-purity, synthetic, deuterated phospholipid. The presence of a five-
carbon deuterium chain (d5) in the ethanolamine headgroup makes it an ideal internal standard
for mass spectrometry (MS) applications. In lipidomics, a field dedicated to the large-scale
study of lipids in biological systems, accurate quantification of endogenous lipids is crucial.
Deuterated standards, such as 17:0-16:1 PE-d5, are chemically identical to their endogenous
counterparts but have a distinct mass. This allows for their differentiation in an MS analysis,
enabling precise quantification by correcting for variations in sample extraction, processing,
and instrument response.
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The primary application of 17:0-16:1 PE-d5 is as an internal standard for the quantification of
phosphatidylethanolamines (PEs) and other lipid species in complex biological samples like
plasma, tissues, and cells. It is often included in comprehensive internal standard mixtures to
facilitate broad lipid profiling.

Supplier and Product Information

The primary supplier of 17:0-16:1 PE-d5 is Avanti Research Lipids. For researchers outside of
the United States, distribution is handled exclusively by Merck KGaA (Sigma-Aldrich).[1]

Parameter Value

Product Name 17:0-16:1 PE-d5

Synonym(s) 1-heptadecanoyl-2-palmitoleoyl-sn-
glycero(d5)-3-phosphoethanolamine

Supplier Avanti Research Lipids

Catalog Number 856720L (also referenced as A85720)[1][2]

CAS Number 2342575-77-1[1][2][3]

Molecular Formula C3sHeoDsNOsP[2]

Molecular Weight 709.00 g/mol [2]

Purity >99%

Storage Temperature -20°C[1][2]

Experimental Protocols

The following is a representative protocol for the extraction and quantitative analysis of lipids
from human plasma using an internal standard mixture containing 17:0-16:1 PE-d5. This
protocol is based on established lipid extraction methods such as the Folch or Bligh and Dyer
methods.

Materials and Reagents

e Human plasma samples
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 Internal Standard Mixture (e.g., Avanti UltimateSPLASH™ ONE, containing 17:0-16:1 PE-
d5)

e Chloroform (HPLC grade)

¢ Methanol (HPLC grade)

e Deionized water

o Nitrogen gas supply

e Glass centrifuge tubes

e Autosampler vials with inserts

e Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

Sample Preparation and Lipid Extraction

e Thawing and Aliquoting: Thaw frozen plasma samples on ice. Once thawed, vortex briefly
and aliquot 10 pL of plasma into a clean glass centrifuge tube.

» Addition of Internal Standard: Add a known amount (e.g., 10 pL) of the internal standard
mixture, which includes 17:0-16:1 PE-d5, to each plasma sample. The internal standard
mixture should be at a concentration that is within the linear range of the instrument's
detection.

 Lipid Extraction (Folch Method):

o Add 160 pL of ice-cold methanol to the plasma-internal standard mixture.

[¢]

Add 320 pL of ice-cold chloroform.

[¢]

Vortex the mixture thoroughly and incubate on ice for 20 minutes with occasional
vortexing.

[¢]

Add 150 pL of deionized water to induce phase separation.

[e]

Vortex again and centrifuge at 2,000 x g for 5 minutes.
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o Carefully collect the lower organic phase, which contains the lipids, using a glass Pasteur
pipette and transfer it to a new glass tube.

e Drying and Reconstitution:
o Dry the extracted lipid phase under a gentle stream of nitrogen gas.

o Reconstitute the dried lipid extract in a suitable volume (e.g., 100 pL) of a solvent
compatible with the LC-MS system, such as a mixture of hexane and ethanol (97:3).

o Transfer the reconstituted sample to an autosampler vial with an insert for analysis.

LC-MS/MS Analysis

o Chromatographic Separation: Employ a reverse-phase C18 column for the separation of lipid
species. The mobile phases typically consist of an aqueous solution with a buffer (e.g.,
ammonium formate) and an organic solvent mixture (e.g., acetonitrile/isopropanol). A
gradient elution is used to resolve the different lipid classes.

e Mass Spectrometry Detection: Operate the mass spectrometer in both positive and negative
ion modes to detect a broad range of lipid classes. Use a high-resolution mass spectrometer
for accurate mass measurements.

e Quantification: ldentify endogenous phosphatidylethanolamines and the 17:0-16:1 PE-d5
internal standard based on their specific precursor and fragment ions (m/z) and retention
times. The concentration of the endogenous lipids is calculated by comparing the peak area
of the endogenous lipid to the peak area of the corresponding internal standard.

Visualizations
General Lipidomics Workflow

The following diagram illustrates a typical workflow for a lipidomics experiment, from sample
collection to data analysis, highlighting the crucial step of adding the internal standard.
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Caption: A generalized workflow for quantitative lipidomics analysis.
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Role of Internal Standard in Quantification

This diagram illustrates the logical relationship in how an internal standard is used for accurate
guantification in mass spectrometry.
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Caption: The principle of quantification using an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide: 17:0-16:1 PE-d5 for Quantitative
Lipidomics]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557119/docs#technical-guide-17-0-16-1-pe-d5-for-
quantitative-lipidomics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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